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Compound of Interest

Compound Name: PSB-1115 potassium salt

Cat. No.: B15572539

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of PSB-1115 potassium salt, ensuring operational integrity and adherence to

safety protocols.

PSB-1115 potassium salt is identified as an antagonist of the adenosine A2B receptor and is

intended for research use only.[1][2] According to the Safety Data Sheet (SDS), the substance

is not classified as hazardous under the Globally Harmonized System (GHS).[2] However,

standard precautionary measures for handling chemicals should always be observed.[2]

Key Chemical and Safety Data
A summary of the pertinent data for PSB-1115 potassium salt is provided below for easy

reference.
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Property Value Reference

CAS Number 409344-71-4 [1][2]

Molecular Formula C₁₄H₁₃N₄O₅S • K [1]

Molecular Weight 388.4 g/mol [1]

Form Powder

Color White to beige

Purity ≥98% [1][3]

Solubility
DMSO: 25 mg/ml, PBS (pH

7.2): 1 mg/ml, DMF: 5 mg/ml
[1]

Storage Temperature 2-8°C

GHS Classification Not classified as hazardous [2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [2]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [2]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, type N95

(US) respirator

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of PSB-1115
potassium salt, based on available safety data.

Wear Appropriate Personal Protective Equipment (PPE): Before handling the compound,

ensure you are wearing appropriate PPE, including safety glasses or goggles, gloves, and a

lab coat. A type N95 (US) respirator is also recommended.

Containment of Spills: In the event of a spill, prevent the powder from becoming airborne.

Small spills can be managed by mechanically collecting the material.

Collection of Waste:
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Carefully sweep or scoop the solid PSB-1115 potassium salt into a designated and

clearly labeled waste container.

Avoid generating dust. If necessary, gently moisten the powder with a suitable solvent to

minimize dust.

For residual traces, wipe the area with a cloth or paper towel dampened with a suitable

solvent (e.g., water, DMSO). Dispose of the contaminated cleaning materials in the same

labeled waste container.

Waste Storage: Store the sealed waste container in a secure, designated area for chemical

waste, away from incompatible materials.

Disposal Route:

Crucially, do not allow PSB-1115 potassium salt to enter sewers or surface and ground

water.[2]

The collected waste should be disposed of through a licensed professional waste disposal

service.

Follow all applicable federal, state, and local environmental regulations for chemical waste

disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of PSB-1115
potassium salt.
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Start: Disposal of
PSB-1115 Potassium Salt

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Step 2: Assess the Waste
Is it a spill or containerized waste?

Spill Occurred

Spill

Containerized Waste

Container

Step 3a: Contain Spill
Prevent dust generation

Step 3: Collect Waste
Ensure container is properly sealed and labeled

Step 3b: Mechanically Collect Spill
and contaminated materials

Step 4: Store in Designated
Chemical Waste Area

Step 5: Arrange for Professional Disposal
(Adhere to all regulations)

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of PSB-1115 potassium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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